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Compound of Interest

Compound Name: Ferrous picrate

Cat. No.: B1611519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is intended for research and development purposes only

by qualified professionals. Ferrous picrate and other picrate salts are energetic materials that

can be highly sensitive to shock, friction, and heat. Appropriate safety precautions, including

personal protective equipment and adherence to laboratory safety protocols, are mandatory

when handling these substances.

Introduction
Ferrous picrate, the iron(II) salt of picric acid, is a coordination complex with potential

applications in pyrotechnics. While picrates of other metals, such as potassium and lead, have

found use as primary explosives and in specific pyrotechnic compositions, the utility of ferrous
picrate is less explored in this field.[1] This document provides an overview of the known

properties of ferrous picrate, protocols for its synthesis, and potential applications in

pyrotechnic formulations such as smoke compositions and as a color modifier. Due to the

limited availability of specific quantitative data on its pyrotechnic performance, this document

also outlines experimental protocols for the characterization of ferrous picrate-based

compositions.

Properties of Ferrous Picrate
Ferrous picrate typically exists as a hydrated salt, which significantly influences its sensitivity.

The hydrated form contains eight or more water molecules of crystallization and exhibits low
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sensitivity to friction and impact.[2] It is crucial to note that anhydrous picrate salts are often

dangerously sensitive.[2][3]

Table 2.1: Physicochemical and Thermal Properties of Ferrous Picrate

Property Value/Observation Reference(s)

Chemical Formula Fe(C₆H₂N₃O₇)₂ [4]

Molecular Weight 512.04 g/mol [4]

Hydration State
Typically hexahydrate to

octahydrate
[5]

Dehydration Temp. 300-400 K (27-127 °C) [5]

Decomposition Start
Lower temperature than picric

acid
[5]

Heat of Exothermic Rxn Less than that of picric acid [5]

Friction/Impact Sensitivity Low (for hydrated form) [2]

Experimental Protocols
Synthesis of Ferrous Picrate
Two primary methods for the synthesis of ferrous picrate have been reported.[5] Extreme

caution must be exercised during the handling of picric acid and the resulting picrate salts.[1][3]

[6][7]

Protocol 3.1.1: Synthesis from Picric Acid and Iron Powder

This method involves the direct reaction of picric acid with iron powder.

Materials:

Picric acid (ensure it is wetted with >10% water)

Iron powder (200 mesh)
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Deionized water

Stir plate and stir bar

Beaker

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Prepare a saturated solution of picric acid in deionized water at room temperature.

Slowly add 20g of 200-mesh iron powder to 500ml of the saturated picric acid solution while

stirring continuously.

Continue stirring the mixture for a minimum of 2 hours at room temperature.

Collect the resulting solid product by filtration.

Wash the product with a small amount of cold deionized water.

Carefully dry the product at a temperature below the dehydration point (e.g., room

temperature in a desiccator) to avoid the formation of the anhydrous salt.

Protocol 3.1.2: Synthesis from Iron(II) Sulfate and Barium Picrate

This method relies on a precipitation reaction.

Materials:

Iron(II) sulfate (FeSO₄)

Barium picrate

Deionized water

Stir plate and stir bar

Beakers
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Filtration apparatus

Procedure:

Prepare separate aqueous solutions of iron(II) sulfate and barium picrate.

Slowly add the iron(II) sulfate solution to the barium picrate solution with constant stirring.

A precipitate of barium sulfate will form, leaving ferrous picrate in the solution.

Remove the barium sulfate precipitate by filtration.

The ferrous picrate can be isolated by carefully evaporating the water at a low temperature.
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Method 1: Direct Reaction

Method 2: Precipitation

Dissolve Picric Acid in Water

Add Iron Powder

Stir for 2 hours

Filter and Wash Product

Dry Product Carefully

Hydrated Ferrous Picrate

Prepare FeSO₄ and Barium Picrate Solutions

Mix Solutions

Filter out Barium Sulfate

Isolate Ferrous Picrate

Start Synthesis

Click to download full resolution via product page

Caption: Workflow for the synthesis of ferrous picrate. (Within 100 characters)

Characterization of Ferrous Picrate Compositions
Due to the lack of specific performance data, the following protocols are suggested for the

evaluation of ferrous picrate in pyrotechnic compositions.

Protocol 3.2.1: Burn Rate Determination
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Prepare a series of compositions with varying ratios of ferrous picrate, an oxidizer (e.g.,

potassium perchlorate), and a binder (e.g., dextrin).

Press the compositions into tubes of a known length and diameter.

Ignite one end of the tube and record the time taken for the flame front to travel the length of

the tube.

Calculate the burn rate in cm/s.

Protocol 3.2.2: Ignition Temperature Measurement

Use a differential scanning calorimeter (DSC) to analyze small samples of the ferrous
picrate compositions.

Heat the sample at a controlled rate (e.g., 10 °C/min) in an inert atmosphere.

The onset temperature of the first major exotherm can be considered the autoignition

temperature.

Protocol 3.2.3: Sensitivity Testing

Impact Sensitivity: Utilize a drop hammer apparatus to determine the energy required to

initiate the composition.

Friction Sensitivity: Use a friction testing machine to assess the sensitivity of the composition

to frictional stimuli.
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Sensitivity Tests

Prepare Ferrous Picrate Compositions

Burn Rate Determination Ignition Temperature (DSC)

Sensitivity Testing

Data Analysis and Comparison

Impact Sensitivity Friction Sensitivity
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Caption: Experimental workflow for pyrotechnic characterization. (Within 100 characters)

Potential Applications in Pyrotechnics
Based on the chemical nature of ferrous picrate, several potential applications in pyrotechnics

can be postulated.

Smoke Compositions
Iron compounds are known to be used in some smoke-generating compositions.[8] The organic

component of ferrous picrate, upon combustion, could produce a dense smoke. The iron

oxide formed as a combustion product could also contribute to the smoke's opacity. Further

research is needed to determine the color and density of the smoke produced.

Color Modification
Iron and its compounds are used to produce gold sparks in fireworks.[9][10][11] The presence

of the ferrous ion in ferrous picrate could be leveraged to create or modify colors in

pyrotechnic flames. It may contribute to golden or orange hues, or potentially modify the colors

produced by other metallic salts.
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Burn Rate Modifier
Transition metal compounds can act as catalysts, altering the burn rate of pyrotechnic

compositions.[12] Ferrous picrate could potentially serve as a burn rate modifier, either

accelerating or suppressing the combustion of various formulations.

Potential Advantages

Potential Disadvantages

Potential Smoke Agent

Color Modifier (Gold/Orange)

Burn Rate Catalyst

Low Sensitivity (Hydrated)

Sensitivity of Anhydrous Form

Hygroscopicity

Formation of Sensitive Salts with Other Metals

Limited Data on Performance
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Caption: Potential advantages and disadvantages of ferrous picrate. (Within 100 characters)

Safety and Handling
Picric Acid and Picrates: These materials are explosive and can be sensitive to shock,

friction, and heat.[3][6][13]

Metal Contact: Avoid contact with metals, as this can form other, potentially more sensitive,

picrate salts.[1][7] Use non-metallic (e.g., ceramic or wood) spatulas and tools.[6]

Hydration: Ensure that ferrous picrate is kept in its hydrated form to maintain low sensitivity.

[2] Avoid conditions that could lead to dehydration.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves (nitrile or neoprene recommended), and a lab coat.[3][7]

Ventilation: Handle these materials in a well-ventilated area or a fume hood.

Conclusion
Ferrous picrate presents an interesting, yet largely unexplored, material for pyrotechnic

applications. Its properties suggest potential uses as a smoke agent, color modifier, or burn

rate catalyst. However, a significant lack of quantitative performance data necessitates further

research. The experimental protocols outlined in this document provide a framework for the

systematic characterization of ferrous picrate-based pyrotechnic compositions. The inherent

hazards of picrates demand that any such research be conducted with stringent safety

protocols in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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